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  3. (E)-{1-[2-(diethylammonio)ethyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}(2,3-dihydro-1,4-benzodioxin-6-yl)methanolate
(E)-{1-[2-(diethylammonio)ethyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}(2,3-dihydro-1,4-benzodioxin-6-yl)methanolate (E)-{1-[2-(diethylammonio)ethyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}(2,3-dihydro-1,4-benzodioxin-6-yl)methanolate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0721845
InChI: InChI=1S/C25H27FN2O5/c1-3-27(4-2)11-12-28-22(17-7-5-6-8-18(17)26)21(24(30)25(28)31)23(29)16-9-10-19-20(15-16)33-14-13-32-19/h5-10,15,22,29H,3-4,11-14H2,1-2H3/b23-21+
SMILES: CCN(CC)CCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=CC=C4F
Molecular Formula: C25H27FN2O5
Molecular Weight: 454.5 g/mol

(E)-{1-[2-(diethylammonio)ethyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}(2,3-dihydro-1,4-benzodioxin-6-yl)methanolate

CAS No.:

Cat. No.: VC0721845

Molecular Formula: C25H27FN2O5

Molecular Weight: 454.5 g/mol

* For research use only. Not for human or veterinary use.

(E)-{1-[2-(diethylammonio)ethyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene}(2,3-dihydro-1,4-benzodioxin-6-yl)methanolate -

Specification

Molecular Formula C25H27FN2O5
Molecular Weight 454.5 g/mol
IUPAC Name (E)-[1-[2-(diethylazaniumyl)ethyl]-2-(2-fluorophenyl)-4,5-dioxopyrrolidin-3-ylidene]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanolate
Standard InChI InChI=1S/C25H27FN2O5/c1-3-27(4-2)11-12-28-22(17-7-5-6-8-18(17)26)21(24(30)25(28)31)23(29)16-9-10-19-20(15-16)33-14-13-32-19/h5-10,15,22,29H,3-4,11-14H2,1-2H3/b23-21+
Standard InChI Key SUCYRXJHRHYVNT-XTQSDGFTSA-N
Isomeric SMILES CC[NH+](CC)CCN1C(/C(=C(/C2=CC3=C(C=C2)OCCO3)\[O-])/C(=O)C1=O)C4=CC=CC=C4F
SMILES CCN(CC)CCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=CC=C4F
Canonical SMILES CC[NH+](CC)CCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)[O-])C(=O)C1=O)C4=CC=CC=C4F

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